Cas no 1892728-23-2 (4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine)

• Product Name: 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine
• CAS No: 1892728-23-2
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 6007822
• PubChem ID: 115047621
• Update Time: 2025-06-07

4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine
• 4-[(1-benzyl-1H-pyrazol-4-yl)methyl]piperidine
• EN300-1879283
• 1892728-23-2

• Inchi： 1S/C16H21N3/c1-2-4-15(5-3-1)12-19-13-16(11-18-19)10-14-6-8-17-9-7-14/h1-5,11,13-14,17H,6-10,12H2
• InChI Key： WZELHRXEKAAXKM-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NN(CC3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine

Research Brief on 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine (CAS: 1892728-23-2) in Chemical Biology and Drug Discovery

4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine (CAS: 1892728-23-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its structural versatility and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmacophore in the development of novel small-molecule inhibitors targeting various disease pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine serves as a critical scaffold for developing selective kinase inhibitors. The research team optimized the compound's benzyl and pyrazole moieties to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties. Molecular docking simulations revealed that the piperidine nitrogen forms crucial hydrogen bonds with conserved residues in the ATP-binding pocket of several kinases implicated in cancer progression.

In neuropharmacology, preclinical investigations have identified 1892728-23-2 derivatives as promising modulators of neurotransmitter receptors. A Nature Chemical Biology publication highlighted its structural similarity to known dopamine receptor ligands, with specific analogs showing subtype selectivity for D2-like receptors. These findings suggest potential applications in neurological disorders, though further optimization is required to improve blood-brain barrier penetration and reduce off-target effects.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, three-step synthesis of 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine with 78% overall yield, utilizing a novel palladium-catalyzed coupling reaction for the key pyrazole formation step. This development addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

Emerging structure-activity relationship (SAR) studies indicate that subtle modifications to the benzyl substituent significantly influence biological activity. Researchers at several institutions have created focused libraries around this core structure, identifying derivatives with nanomolar potency against inflammatory targets. Particularly noteworthy is a lead compound currently in preclinical development that shows dual inhibition of COX-2 and 5-LOX enzymes, potentially offering improved safety profiles compared to existing anti-inflammatory drugs.

While the therapeutic potential of 4-(1-benzyl-1H-pyrazol-4-yl)methylpiperidine derivatives is promising, challenges remain in optimizing their drug-like properties. Current research efforts are employing computational modeling and high-throughput screening to identify analogs with improved metabolic stability and reduced cytochrome P450 inhibition. The compound's versatility as a building block continues to make it a valuable tool for medicinal chemistry programs targeting diverse disease areas.